Cas no 1261919-30-5 (5-(3-Fluoro-4-methoxycarbonylphenyl)-2-formylphenol)

• Product Name: 5-(3-Fluoro-4-methoxycarbonylphenyl)-2-formylphenol
• CAS No: 1261919-30-5
• MF: C₁₅H₁₁FO₄
• MW: 274.243848085403
• MDL: MFCD18314839
• CID: 2763453
• PubChem ID: 53220578
• Update Time: 2025-11-02

5-(3-Fluoro-4-methoxycarbonylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-4'-formyl-3'-hydroxy[1,1'-biphenyl]-4-carboxylate
• 5-(3-Fluoro-4-methoxycarbonylphenyl)-2-formylphenol, 95%
• 5-(3-FLUORO-4-METHOXYCARBONYLPHENYL)-2-FORMYLPHENOL
• MFCD18314839
• 1261919-30-5
• DTXSID70685308
• 5-(3-Fluoro-4-methoxycarbonylphenyl)-2-formylphenol

• MDL： MFCD18314839
• Inchi： 1S/C15H11FO4/c1-20-15(19)12-5-4-9(6-13(12)16)10-2-3-11(8-17)14(18)7-10/h2-8,18H,1H3
• InChI Key： GMRYRVAYAQVCQR-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=CC(C=O)=C(C=1)O

Computed Properties

• Exact Mass: 274.06413699Da
• Monoisotopic Mass: 274.06413699Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-(3-Fluoro-4-methoxycarbonylphenyl)-2-formylphenol

Research Briefing on 5-(3-Fluoro-4-methoxycarbonylphenyl)-2-formylphenol (CAS: 1261919-30-5) in Chemical Biology and Pharmaceutical Applications

The compound 5-(3-Fluoro-4-methoxycarbonylphenyl)-2-formylphenol (CAS: 1261919-30-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 5-(3-Fluoro-4-methoxycarbonylphenyl)-2-formylphenol as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein kinases and other enzymatic pathways. Its structural features, including the fluoro and methoxycarbonyl substituents, contribute to its ability to interact with specific binding pockets in target proteins, making it a valuable scaffold for medicinal chemistry optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting the activity of a specific kinase implicated in inflammatory diseases. The study utilized a combination of X-ray crystallography and molecular docking to elucidate the binding mode of 5-(3-Fluoro-4-methoxycarbonylphenyl)-2-formylphenol, revealing key interactions with the kinase's active site. These findings provide a foundation for further structural modifications to enhance potency and selectivity.

Another area of interest is the compound's potential application in oncology. Preliminary in vitro assays conducted by a research team at the National Cancer Institute showed that derivatives of 5-(3-Fluoro-4-methoxycarbonylphenyl)-2-formylphenol exhibit promising cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis through the modulation of mitochondrial pathways.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 5-(3-Fluoro-4-methoxycarbonylphenyl)-2-formylphenol. A 2024 paper in Organic Process Research & Development detailed a scalable, green chemistry approach using catalytic methods to reduce waste and improve efficiency. This development is critical for enabling large-scale production and further preclinical evaluation.

Despite these promising results, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these hurdles.

In conclusion, 5-(3-Fluoro-4-methoxycarbonylphenyl)-2-formylphenol represents a versatile and promising candidate in drug discovery, with applications spanning inflammatory diseases, oncology, and beyond. Continued research into its mechanisms and derivatives will be essential to fully realize its therapeutic potential.